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Compound of Interest

Compound Name: 10-Methyltricosanoyl-CoA

Cat. No.: B15547412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of 10-Methyltricosanoyl-CoA. It includes detailed operational and disposal plans to ensure

the safe and effective use of this long-chain fatty acyl-CoA in a laboratory setting.

Hazard Identification and Safety Summary
Based on available safety data for structurally similar long-chain acyl-CoA compounds, 10-
Methyltricosanoyl-CoA is not classified as a hazardous substance or mixture. However, it is

considered a combustible dust, which may form explosive dust-air mixtures if dispersed in

sufficient concentrations. Standard laboratory precautions should be observed to minimize

exposure and mitigate risks.

Quantitative Data Summary
The following table summarizes key safety and physical data. Note that this information is

based on a representative Safety Data Sheet (SDS) for a similar long-chain acyl-CoA and

should be used as a guideline.
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Parameter Value

GHS Classification Not a hazardous substance or mixture

Primary Hazard Combustible Dust

First Aid: Inhalation Move person to fresh air.

First Aid: Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

First Aid: Eye Contact
Rinse out with plenty of water. Remove contact

lenses.

First Aid: Ingestion
Make victim drink water (two glasses at most).

Consult a doctor if feeling unwell.

Fire Fighting Measures
Use extinguishing media appropriate for the

surrounding fire. The substance is combustible.

Carcinogenicity
Not identified as a carcinogen by IARC, ACGIH,

NTP, or OSHA.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for minimizing exposure and ensuring personal

safety. The following recommendations are based on the potential hazards associated with

handling 10-Methyltricosanoyl-CoA in solid (powder) and solution forms.

Engineering Controls: A properly functioning chemical fume hood should be used when

handling the powdered form of 10-Methyltricosanoyl-CoA to control dust.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

dust particles and splashes.

Hand Protection: Nitrile gloves are required to prevent skin contact. Note that the protective

efficacy of gloves can vary with the solvent used. Always check for compatibility.

Body Protection: A standard laboratory coat should be worn to protect skin and clothing.
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Respiratory Protection: If working outside of a fume hood where dust may be generated, a

NIOSH-approved respirator for dusts is recommended.

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate

personal protective equipment.

Start: Assess Task

Handling Solid/Powder?

Working in Fume Hood?

Yes

Handling Solution?

No

Wear NIOSH-approved
respirator for dusts

No

Standard PPE sufficient

Yes

Standard PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Yes

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling 10-Methyltricosanoyl-CoA.

Operational Plans
Adherence to standard operating procedures is crucial for the safe handling of 10-
Methyltricosanoyl-CoA.
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Step-by-Step Handling Procedures:
Preparation: Before handling, ensure the work area is clean and uncluttered. If working with

the powder, ensure a chemical fume hood is available and operational.

Donning PPE: Put on all required personal protective equipment as outlined in the PPE

section.

Weighing (Powder): If weighing the solid compound, perform this task within a fume hood or

a balance enclosure to minimize dust dispersion. Use a spatula for transfers.

Solubilization: When preparing solutions, add the solvent to the solid slowly to avoid

splashing. If the solvent is volatile, perform this step in a fume hood.

Experimental Use: During experimental procedures, keep containers with 10-
Methyltricosanoyl-CoA covered when not in use.

Post-Handling: After handling, decontaminate the work area. Remove gloves and wash

hands thoroughly with soap and water.

Emergency Procedures:
Spill (Solid): In case of a solid spill, avoid generating dust. Carefully sweep up the material

and place it in a sealed container for disposal. Clean the spill area with a wet cloth.

Spill (Liquid): For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place

in a sealed container for disposal.

Accidental Exposure: In case of skin or eye contact, follow the first aid measures outlined in

the quantitative data summary table. Seek medical attention if irritation persists.

Disposal Plan
Proper disposal of 10-Methyltricosanoyl-CoA and its waste is essential to prevent

environmental contamination and ensure laboratory safety.

Unused Product: Dispose of unused 10-Methyltricosanoyl-CoA as chemical waste in

accordance with institutional and local regulations. Do not dispose of it down the drain.
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Contaminated Materials: Any materials contaminated with 10-Methyltricosanoyl-CoA, such

as pipette tips, gloves, and paper towels, should be placed in a sealed bag or container and

disposed of as chemical waste.

Liquid Waste: Solutions containing 10-Methyltricosanoyl-CoA should be collected in a

designated, labeled waste container. Follow your institution's guidelines for organic or

chemical waste disposal.

Experimental Protocols
The following is a representative protocol for the extraction of long-chain acyl-CoAs from

cultured cells for analysis by liquid chromatography-mass spectrometry (LC-MS). This protocol

should be adapted based on the specific cell type and experimental goals.

Protocol: Extraction of Acyl-CoAs from Cultured
Mammalian Cells[1]

Cell Harvesting and Washing:

For adherent cells: Aspirate the culture medium and wash the cell monolayer twice with

ice-cold phosphate-buffered saline (PBS). Use a cell scraper to harvest the cells in cold

methanol.[1]

For suspension cells: Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).

Aspirate the supernatant and wash the cell pellet twice with ice-cold PBS.[1]

Lysis and Extraction:

Resuspend the cell pellet in cold methanol containing an appropriate internal standard.

Transfer the cell lysate to a pre-chilled microcentrifuge tube.

Supernatant Collection:

Centrifuge the lysate at high speed (e.g., 15,000 x g) at 4°C to pellet cellular debris.

Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled

tube.[1]
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Drying and Reconstitution:

Dry the supernatant using a vacuum concentrator or a stream of nitrogen.

Reconstitute the dried extract in a small volume (e.g., 50-100 µL) of a solvent suitable for

LC-MS analysis, such as methanol or a solution of 50% methanol in 50 mM ammonium

acetate (pH 7).[1]

Analysis:

Analyze the reconstituted sample by LC-MS to quantify the levels of 10-
Methyltricosanoyl-CoA and other acyl-CoAs of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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